4-Bromo-2-methyl-3-(2-naphthyloxymethyl)-1-phenyl-3-pyrazolin-5-one

• IUPAC Name: 4-bromo-1-methyl-5-(naphthalen-2-yloxymethyl)-2-phenylpyrazol-3-one
• InChI: InChI=1S/C21H17BrN2O2/c1-23-19(20(22)21(25)24(23)17-9-3-2-4-10-17)14-26-18-12-11-15-7-5-6-8-16(15)13-18/h2-13H,14H2,1H3
• InChI Key: HTCBKMGQQNZHAQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=O)N1C2=CC=CC=C2)Br)COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C21H17BrN2O2
• Molecular Weight: 409.3 g/mol

Description

4-Bromo-2-methyl-3-(2-naphthyloxymethyl)-1-phenyl-3-pyrazolin-5-one, also known as 4-BMP, is a synthetic compound with a wide range of scientific and industrial applications. It is a powerful organic molecule that can be used to synthesize other compounds, as well as to study the effects of various biochemical and physiological processes. 4-BMP is a versatile compound that has been used for a variety of research purposes, including drug synthesis and drug discovery.

Scientific Research Applications

Synthesis and Chemical Reactions

• Pyrazolin-5-one derivatives have been synthesized through various chemical reactions, providing a versatile toolkit for the development of new compounds with potential applications in medicinal chemistry and materials science. For example, the synthesis of pyrazolone derivatives through diazo-coupling reactions and Knoevenagel condensation demonstrates the chemical reactivity and utility of these compounds in constructing complex molecules with potential pharmacological activities (Gaffer et al., 2017).

Biological Activities

• Several studies have focused on the antimicrobial and antiproliferative activities of pyrazolone derivatives, highlighting their potential as therapeutic agents. For instance, a study on thiazolyl–pyrazolone compounds evaluated their antioxidant activities, indicating the potential of pyrazolone derivatives in developing antioxidant therapies (Mansour et al., 2020).
• The antimicrobial properties of N-phenylpyrazole derivatives have been investigated, showing significant inhibitory effects against pathogenic yeast and moulds, suggesting their utility in developing new antifungal agents (Farag et al., 2008).

Materials Science

• Pyrazolone derivatives have been studied for their applications in materials science, such as the development of fluorescent chemosensors for metal ions. These compounds offer promising prospects for designing sensitive and selective sensors for environmental and biological monitoring (Asiri et al., 2018).